Cyrneine B
Overview
Description
Cyrneine B is a natural product found in Sarcodon cyrneus with data available.
Scientific Research Applications
Neurite Outgrowth Activity
Cyrneine B, a cyathane diterpene isolated from the mushroom Sarcodon cyrneus, has been identified for its potential in stimulating neurite outgrowth. Studies have shown that Cyrneine B, at a concentration of 100 microM, significantly promotes neurite outgrowth in rat pheochromocytoma cells (PC12), a model system for neuronal differentiation. This effect is comparable to that of Nerve Growth Factor (NGF), a positive control in such experiments. The absence of cytotoxicity at this concentration, as determined by LDH analysis, highlights its potential for therapeutic applications in neuronal growth and regeneration (Marcotullio et al., 2006).
Mechanism of Action in Neurite Extension
Further research on Cyrneine B's mechanism of action revealed that it induces neurite outgrowth in a Rac1-dependent manner. This process involves the activation of transcription factors like activator protein-1 (AP-1) and nuclear factor-kappaB, as well as an increase in c-fos expression. Cyrneine A, another compound from the same family, has shown similar effects, indicating a broader potential of cyathane diterpenes in neuronal growth and development (Obara et al., 2007).
Comparative Study of Cyathane Diterpenes
Cyrneine B, along with other cyathane diterpenes like cyrneine A, C, and D, as well as glaucopine C, have been evaluated for their effects on NGF gene expression in 1321N1 cells and neurite outgrowth in PC12 cells. These studies contribute to a better understanding of the comparative biological activities of these compounds, broadening the scope of research in the field of neuroregenerative medicine (Marcotullio et al., 2007).
Synthesis and Chemical Studies
The synthesis of cyrneine B, along with other related diterpenes, has been a subject of chemical research. Efforts have been made to develop efficient synthesis routes for these compounds, which is crucial for their further study and potential pharmaceutical applications. These studies also provide insights into the structural and chemical nature of cyrneine B (Wu et al., 2018).
properties
Product Name |
Cyrneine B |
|---|---|
Molecular Formula |
C20H26O4 |
Molecular Weight |
330.4 g/mol |
IUPAC Name |
(3aR,5aR,6S,10bR)-6,10b-dihydroxy-3a,5a-dimethyl-3-oxo-1-propan-2-yl-4,5,6,7-tetrahydrocyclohepta[e]indene-8-carbaldehyde |
InChI |
InChI=1S/C20H26O4/c1-12(2)14-10-17(23)19(4)8-7-18(3)15(20(14,19)24)6-5-13(11-21)9-16(18)22/h5-6,10-12,16,22,24H,7-9H2,1-4H3/t16-,18+,19-,20+/m0/s1 |
InChI Key |
KGWCGHWCRHXTPS-OJAHFUOMSA-N |
Isomeric SMILES |
CC(C)C1=CC(=O)[C@]2([C@@]1(C3=CC=C(C[C@@H]([C@@]3(CC2)C)O)C=O)O)C |
Canonical SMILES |
CC(C)C1=CC(=O)C2(C1(C3=CC=C(CC(C3(CC2)C)O)C=O)O)C |
synonyms |
4,14-dihydroxy-1-oxocyantha-2,5(10),11-triene-12-carbaldehyde cyrneine B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2S,3S,4S,5R,6S)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[[(2S,3S,4S,5S,6S)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde](/img/structure/B1253339.png)
